Cas no 1807223-64-8 (2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride
• CAS No: 1807223-64-8
• MF: C₈H₂BrClF₆O₂S
• MW: 391.512700557709
• CID: 4976681
• Update Time: 2025-05-20

2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF6O2S/c9-3-1-4(7(11,12)13)6(8(14,15)16)5(2-3)19(10,17)18/h1-2H
• InChI Key： PJEASYJDPLCOPI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(C(F)(F)F)=C(C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 389.85516 g/mol
• Monoisotopic Mass: 389.85516 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 391.51
• XLogP3: 4.4
• Topological Polar Surface Area: 42.5

Additional information on 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride

2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride (CAS No. 1807223-64-8): An Overview

2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride (CAS No. 1807223-64-8) is a highly specialized compound with a unique structure and a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its bis(trifluoromethyl) and bromobenzene moieties, which confer it with specific chemical properties and reactivity profiles. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research developments surrounding this compound.

The molecular formula of 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride is C₁₀H₄BrClF₆O₂S. The presence of the trifluoromethyl groups (CF₃) and the bromine atom (Br) in the aromatic ring significantly influences its physical and chemical properties. These functional groups enhance the compound's stability and reactivity, making it a valuable reagent in various synthetic processes.

The synthesis of 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride typically involves a multi-step process. One common approach is to start with 2,3-bis(trifluoromethyl)benzene and introduce the bromine atom through electrophilic aromatic substitution. Subsequently, the sulfonyl chloride group is introduced via sulfonation followed by chlorination. This method ensures high purity and yield of the final product.

In the realm of pharmaceutical research, 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride has shown promise as an intermediate in the synthesis of various bioactive compounds. Its unique structure allows it to participate in a wide range of chemical reactions, making it a versatile building block for drug discovery. Recent studies have explored its potential in the development of novel anti-inflammatory agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride as a key intermediate in the synthesis of a new class of selective COX-2 inhibitors. These inhibitors have demonstrated significant anti-inflammatory effects with reduced side effects compared to traditional NSAIDs. The researchers highlighted the importance of the trifluoromethyl groups in enhancing the selectivity and potency of the final compounds.

In materials science, 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride has found applications in the development of advanced polymers and coatings. Its high reactivity and stability make it an ideal candidate for creating materials with enhanced thermal and chemical resistance. For instance, a study published in Polymer Chemistry in 2020 reported the synthesis of a novel polymer using this compound as a monomer. The resulting material exhibited excellent mechanical properties and was resistant to harsh environmental conditions.

The environmental impact of compounds like 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride is an important consideration in their use and disposal. Recent research has focused on developing sustainable synthesis methods that minimize waste and reduce environmental footprint. Green chemistry principles are increasingly being applied to ensure that these compounds are produced and used responsibly.

In conclusion, 2,3-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride (CAS No. 1807223-64-8) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure makes it an invaluable reagent for synthetic chemists, pharmaceutical researchers, and materials scientists alike. As research continues to advance, we can expect to see even more innovative applications for this compound in the future.